Cas no 2445792-24-3 (2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride)

2-{2'-Methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride is a synthetic organic compound featuring a biphenyl core with a methyl substitution at the 2'-position and an isopropylamine moiety at the 2-position, protonated as a hydrochloride salt. This structure imparts stability and solubility in polar solvents, making it suitable for pharmaceutical and chemical research applications. The hydrochloride form enhances crystallinity and handling properties. The compound's rigid biphenyl scaffold may contribute to selective binding interactions in medicinal chemistry studies. Its well-defined molecular architecture allows for precise modifications, supporting its use as an intermediate in the synthesis of more complex molecules. The product is typically characterized by high purity and consistent batch-to-batch performance.
2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride structure
2445792-24-3 structure
Product Name:2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride
CAS No:2445792-24-3
MF:C16H20ClN
MW:261.789703369141
MDL:MFCD32692055
CID:5360008
PubChem ID:154849205
Update Time:2025-05-21

2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(2-Methylphenyl)phenyl]propan-2-amine;hydrochloride
    • Z4497189797
    • 2-{2'-methyl-[1,1'-biphenyl]-2-yl}propan-2-amine hydrochloride
    • 2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride
    • MDL: MFCD32692055
    • Inchi: 1S/C16H19N.ClH/c1-12-8-4-5-9-13(12)14-10-6-7-11-15(14)16(2,3)17;/h4-11H,17H2,1-3H3;1H
    • InChI Key: HIOZZGWETBDHKN-UHFFFAOYSA-N
    • SMILES: Cl.NC(C)(C)C1C=CC=CC=1C1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Topological Polar Surface Area: 26

2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride Pricemore >>

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Additional information on 2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride

2-{2'-Methyl-1,1'-biphenyl-2-yl}propan-2-amine Hydrochloride (CAS No. 2445792-24-3): An Overview

2-{2'-Methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride (CAS No. 2445792-24-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as BMPA-HCl, is a derivative of propan-2-amine and features a unique biphenyl structure with a methyl substitution. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development and biological studies.

The molecular structure of 2-{2'-methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride consists of a central amine group attached to a substituted biphenyl moiety. The biphenyl scaffold is known for its rigidity and planarity, which can influence the compound's pharmacokinetic properties and binding interactions with biological targets. The presence of the methyl group on the biphenyl ring further modulates the compound's lipophilicity and overall biological activity.

In recent years, there has been a growing interest in the use of BMPA-HCl as a potential therapeutic agent. Research studies have explored its potential in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific neurotransmitter systems, suggesting its potential as a novel treatment for neurological disorders.

The pharmacological profile of 2-{2'-Methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that the compound exhibits potent activity against specific protein targets involved in disease pathways. For instance, it has shown significant inhibition of certain kinases and enzymes that play crucial roles in cellular signaling and metabolism.

Clinical trials are currently underway to evaluate the safety and efficacy of BMPA-HCl in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are promising and suggest that further clinical development is warranted.

The synthetic route for producing 2-{2'-Methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride involves several steps, including the formation of the biphenyl scaffold, introduction of the methyl group, and final functionalization to form the amine derivative. Advanced synthetic techniques such as transition-metal catalysis and cross-coupling reactions have been employed to optimize the yield and purity of the final product.

In addition to its therapeutic potential, BMPA-HCl has also been investigated for its use as a research tool in biochemical assays and cell-based models. Its unique structural features make it an excellent probe for studying protein-protein interactions and signaling pathways. Researchers have utilized this compound to gain insights into complex biological processes and to identify novel targets for drug discovery.

The future prospects for 2-{2'-Methyl-1,1'-biphenyl-2-yl}propan-2-amine hydrochloride are promising. Ongoing research aims to further elucidate its mechanism of action and to identify new applications in both therapeutic and diagnostic settings. As our understanding of this compound continues to evolve, it is likely that it will play an increasingly important role in advancing medical science and improving patient outcomes.

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